Cas no 1138442-70-2 (3-[(2-Bromoacetyl)amino]-N,N-diethylbenzamide)
1138442-70-2 structure
Product Name:3-[(2-Bromoacetyl)amino]-N,N-diethylbenzamide
CAS No:1138442-70-2
MF:C13H17BrN2O2
MW:313.190282583237
CID:4680800
Update Time:2023-08-15
3-[(2-Bromoacetyl)amino]-N,N-diethylbenzamide Chemical and Physical Properties
Names and Identifiers
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- 3-[(2-BROMOACETYL)AMINO]-N,N-DIETHYLBENZAMIDE
- 3-(2-bromoacetamido)-N,N-diethylbenzamide
- 3-[(2-Bromoacetyl)amino]-N,N-diethylbenzamide
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- Inchi: 1S/C13H17BrN2O2/c1-3-16(4-2)13(18)10-6-5-7-11(8-10)15-12(17)9-14/h5-8H,3-4,9H2,1-2H3,(H,15,17)
- InChI Key: XVTHUHRZNPCNGM-UHFFFAOYSA-N
- SMILES: BrCC(NC1=CC=CC(=C1)C(N(CC)CC)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 293
- Topological Polar Surface Area: 49.4
3-[(2-Bromoacetyl)amino]-N,N-diethylbenzamide Related Literature
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Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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